Cas no 18627-60-6 (2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid)

• Product Name: 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
• CAS No: 18627-60-6
• MF: C₁₁H₈N₂O₆
• MW: 264.191022872925
• MDL: MFCD00574203
• CID: 1076986
• PubChem ID: 2770878
• Update Time: 2025-08-03

2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
• 2-(4-Nitro-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid
• 3-nitrophthaloylalanine
• AC1MCJ3V
• AC1Q2BDA
• AG-A-31512
• CTK7I4607
• N-(3-nitrophthaloyl)alanine
• Oprea1_455791
• SBB051363
• 2H-isoindole-2-acetic acid, 1,3-dihydro-alpha-methyl-4-nit
• 2-(4-Nitro-1,3-dioxoisoindolin-2-yl)propanoic acid
• 18627-60-6
• AKOS016345725
• LS-03587
• 2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• SCHEMBL19359510
• 2-(4-Nitro-1,3-dioxoisoindolin-2-yl)propanoicacid
• 2-(4-nitro-1,3-dioxoisoindol-2-yl)propanoic acid
• ALBB-010573
• EN300-05572
• 2H-isoindole-2-acetic acid, 1,3-dihydro-alpha-methyl-4-nitro-1,3-dioxo-
• G22515
• SR-01000042269
• SR-01000042269-1
• Z56907449
• MFCD00574203
• AKOS001050246
• (S)-2-(4-Nitro-1,3-dioxoisoindolin-2-yl)propanoic acid
• DTXSID60377881

• MDL： MFCD00574203
• Inchi： 1S/C11H8N2O6/c1-5(11(16)17)12-9(14)6-3-2-4-7(13(18)19)8(6)10(12)15/h2-5H,1H3,(H,16,17)
• InChI Key： XQLVZKDDGLOAII-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C(C(=O)O)C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.03823598g/mol
• Monoisotopic Mass: 264.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

Compound CAS No. 18627-60-6: 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic Acid

The compound with CAS number 18627-60-6, known as 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a nitro group, a dioxo isoindoline ring, and a propanoic acid moiety. The interplay of these groups contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. The nitro group is known to confer strong electron-withdrawing properties, which can enhance the stability and bioavailability of the molecule. Meanwhile, the dioxo isoindoline ring is a key structural element that may contribute to the compound's ability to interact with specific biological targets, such as enzymes or receptors. This makes it a promising candidate for further exploration in drug discovery pipelines.

One of the most exciting developments involving this compound is its role in antitumor research. Researchers have investigated its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its propanoic acid moiety may play a role in modulating cellular uptake and distribution, which are critical factors in drug efficacy.

In addition to its biological applications, this compound has also been explored for its material science applications. The combination of electron-withdrawing groups and aromatic rings in its structure makes it an interesting candidate for use in organic electronics. Recent research has focused on its potential as a component in organic semiconductors or light-emitting materials. Its ability to form stable π-conjugated systems could make it useful in applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

The synthesis of 2-(4-Nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the isoindoline ring system. This is followed by nitration and subsequent functionalization to introduce the propanoic acid group. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, the continued exploration of this compound's properties is expected to yield new insights into its potential applications. Its unique combination of functional groups makes it a versatile building block for further chemical modifications. As research progresses, it is anticipated that this compound will play an increasingly important role in both medicinal chemistry and materials science.